(3R,6R)-6-(Trifluoromethyl)piperidine-3-carboxamide

• IUPAC Name: (3R,6R)-6-(trifluoromethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C7H11F3N2O/c8-7(9,10)5-2-1-4(3-12-5)6(11)13/h4-5,12H,1-3H2,(H2,11,13)/t4-,5-/m1/s1
• InChI Key: GTIQTJVZCCLPLH-RFZPGFLSSA-N
• Canonical SMILES: C1CC(NCC1C(=O)N)C(F)(F)F
• Isomeric SMILES: C1C[C@@H](NC[C@@H]1C(=O)N)C(F)(F)F
• Molecular Formula: C7H11F3N2O
• Molecular Weight: 196.17 g/mol
• CAS No.: 2155840-67-6

Description

(3R,6R)-6-(Trifluoromethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C7H11F3N2O and its molecular weight is 196.173. The purity is usually 95%.
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Scientific Research Applications

• Discovery of 1-(1,3,5-triazin-2-yl)piperidine-4-carboxamides as Inhibitors of Soluble Epoxide Hydrolase : This study by Thalji et al. (2013) explored the development of inhibitors for soluble epoxide hydrolase using 1-(1,3,5-triazin-yl)piperidine-4-carboxamide. The triazine heterocycle was crucial for potency and selectivity, with phenyl group substitution reducing clearance and improving oral exposure. Compound 27, a variant with a trifluoromethyl group, showed strong effects on serum biomarkers and suitability as a tool compound in disease models (Thalji et al., 2013).

• Synthesis of 3,5,7,11-Tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides : Dotsenko et al. (2012) described the synthesis of carboxamides, including those with piperidine structures, through aminomethylation, yielding yields between 36–52% (Dotsenko et al., 2012).

• Synthesis of Trifluoroacetamide Analogues of Siastatin B : Nishimura et al. (1994) chemically synthesized a trifluoroacetamide analogue of siastatin B, showing significant inhibition of beta-glucuronidase and experimental pulmonary metastasis in melanoma models (Nishimura et al., 1994).

• Study of Proton-Transfer Compounds of Isonipecotamide : Smith and Wermuth (2010) investigated proton-transfer compounds involving isonipecotamide (piperidine-4-carboxamide) with various acids, demonstrating its potential for structure assembly applications in the context of hydrogen-bonded structures (Smith & Wermuth, 2010).

• Efficient Synthesis of 5,7-Diarylpyrido[4,3-d]pyrimidines : Vijayakumar et al. (2014) synthesized 4-oxo-N, 2, 6-triphenyl piperidine-3-carboxamides, leading to the formation of pyrido[4,3-d]pyrimidines, a novel class of compounds (Vijayakumar et al., 2014).

• Pyrene-Based D–π–A Dyes with Solvatochromism : Niko et al. (2014) developed a pyrene-based D–π–A dye, including a secondary N-alkyl carboxamide, which exhibited solvatochromism and high fluorescence brightness in various solvents (Niko et al., 2014).

• Alkoxycarbonylpiperidines in Palladium-Catalyzed Aminocarbonylation : Takács et al. (2014) used piperidines with ester functionality in palladium-catalyzed aminocarbonylation, demonstrating their utility as N-nucleophiles (Takács et al., 2014).